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Compound of Interest

Compound Name: 1,1,3-Trimethoxybutane
CAS No.: 10138-89-3
Cat. No.: B162616
Get Quote
. J

Executive Summary

1,1,3-Trimethoxybutane (TMB), also known as 3-methoxybutyraldehyde dimethyl acetal, is a
critical aliphatic ether-acetal intermediate.[1][2] It serves as a pivotal building block in the
industrial synthesis of terpenoids, specifically in the manufacturing of Vitamin E (tocopherol)
and Vitamin A, and as a precursor for sorbic acid.

This guide provides a definitive technical analysis of TMB, focusing on its spectral footprint
(NMR, MS, IR) and origin. It is designed for analytical chemists and process engineers
requiring precise identification protocols for quality control and reaction monitoring.

Part 1: Structural Identity & Physicochemical

Context
Chemical Identity[2][3][4][5][6]

e |[UPAC Name: 1,1,3-Trimethoxybutane[1][3][4]

e Synonyms: 3-Methoxybutyraldehyde dimethyl acetal; Butane, 1,1,3-trimethoxy-[1][5]
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o CAS Registry Number:10138-89-3[1][2][5][4]
e Molecular Formula:

[2][6]

e Molecular Weight: 148.20 g/mol [2][6]

o Chirality: The molecule possesses one chiral center at C3, resulting in a racemic mixture (x)
in standard industrial synthesis.

Physicochemical Properties

Property Value Notes
Boiling Point 157°C Atmospheric pressure
Density 0.921 g/mL at 25°C

Refractive Index ( Characteristic of aliphatic

1.403
) acetals

B ) Limited water solubility due to
Solubility Soluble in alcohols, ethers ) .
lipophilic backbone

Part 2: Synthesis & Mechanistic Origins

Understanding the synthesis of TMB is essential for identifying potential impurities (e.g.,
unreacted crotonaldehyde or 3-methoxybutanal). TMB is produced via the Michael addition of
methanol to crotonaldehyde, followed by acid-catalyzed acetalization.

Synthesis Pathway Diagram

The following diagram illustrates the industrial route from crotonaldehyde.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://gsrs.ncats.nih.gov/ginas/app/beta/substances/40Z28L1KWF
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_3-Trimethoxybutane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7260560.htm
https://m.chemicalbook.com/Price/1-1-3-TRIMETHOXYBUTANE.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_3-Trimethoxybutane
https://www.sigmaaldrich.com/US/en/product/aldrich/197882
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_3-Trimethoxybutane
https://www.sigmaaldrich.com/US/en/product/aldrich/197882
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162616?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Michael Addition
Crotonaldehyde Base/MeOH)

(C4H60) Intermediate: Acetalization
- 3-Methoxybutanal w»
,,,,,,, Product:
Methano! iR Dbl bbbt 1,1,3-Trimethoxybutane
(MeOH)

Click to download full resolution via product page

Figure 1: Two-step synthesis of 1,1,3-trimethoxybutane involving 1,4-addition and acetal
formation.

Part 3: Comprehensive Spectral Analysis
Mass Spectrometry (EI-MS)

The electron ionization (EI) mass spectrum of 1,1,3-trimethoxybutane is dominated by alpha-
cleavage characteristic of acetals. The molecular ion (

) is typically weak or absent due to the stability of the fragment ions.

Key Fragmentation lons:

m/z 75 (Base Peak, 100%): The acetal fragment cation

. This is the diagnostic peak for dimethyl acetals.

e m/z 59:

or methoxy fragment.

e Mm/z 47:

e m/z 117:;

. Loss of one methoxy group from the molecular ion (alpha-cleavage at the acetal or ether).

Fragmentation Logic Diagram
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Figure 2: Primary fragmentation pathways in Electron lonization MS for 1,1,3-
trimethoxybutane.

Nuclear Magnetic Resonance (NMR)

The NMR spectrum is distinct due to the acetal functionality and the chiral center at C3, which
renders the C2 methylene protons diastereotopic.

H NMR (400 MHz, CDCI

) - Characteristic Profile
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e Acetal Carbon (C1):
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ppm.[3] (Characteristic of
carbon bonded to two oxygens).

e Ether Carbon (C3):

ppm.

e Methoxy Carbons:
ppm (Multiple peaks).

o Methylene (C2):
ppm.[3]

o Methyl (C4):

ppm.[7]

Infrared Spectroscopy (FT-IR)

e Absence of Carbonyl: No peak at 1700-1750 cm

(distinguishes from 3-methoxybutanal precursor).

o Absence of Hydroxyl: No broad band at 3400 cm

(distinguishes from 3-methoxybutanol).

o Ether Bands: Strong, broad absorptions in the 1050-1150 cm
region (C-O-C stretching).

e C-H Stretching: 2850-2960 cm
(Aliphatic C-H).

Part 4: Analytical Methodologies
GC-MS Impurity Profiling Protocol
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This protocol is designed to quantify TMB purity and detect unreacted crotonaldehyde.

o Sample Preparation: Dilute 50 mg of TMB sample in 1.0 mL of HPLC-grade
Dichloromethane (DCM).

e Inlet: Split mode (50:1), 250°C.
e Column: DB-5ms or equivalent (30m x 0.25mm x 0.25um).
o Carrier Gas: Helium at 1.0 mL/min (constant flow).
e Oven Program:
o Hold 40°C for 2 min.
o Ramp 10°C/min to 200°C.
o Hold 200°C for 5 min.
e Detection: MS (Scan 35-300 m/z).

o System Suitability: The peak at retention time corresponding to TMB must show m/z 75 as
the base peak.

NMR Sample Preparation
e Solvent: CDCI

(Chloroform-d) with 0.05% TMS.

e Concentration: 10-15 mg sample in 0.6 mL solvent.
o Note: Ensure the sample is free of acid traces. Acidic impurities in CDCI

can hydrolyze the acetal back to the aldehyde during acquisition, leading to confusing
spectra. Filtration through basic alumina prior to analysis is recommended if hydrolysis is
suspected.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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